Cas no 84810-44-6 (2-(2-Hydroxyphenyl)propanal)

• Product Name: 2-(2-Hydroxyphenyl)propanal
• CAS No: 84810-44-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 5832875
• PubChem ID: 10012078
• Update Time: 2025-06-08

2-(2-Hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyphenyl)propanal
• EN300-1842409
• SCHEMBL4378835
• 84810-44-6
• 2-(2-Hydroxyphenyl)propanal

• Inchi： 1S/C9H10O2/c1-7(6-10)8-4-2-3-5-9(8)11/h2-7,11H,1H3
• InChI Key： VNSRQZATTBKABD-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C=O)C

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-Hydroxyphenyl)propanal

Introduction to 2-(2-Hydroxyphenyl)propanal (CAS No. 84810-44-6)

2-(2-Hydroxyphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 84810-44-6, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This aldehyde derivative, featuring a phenolic hydroxyl group and an aldehyde functional group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various biological applications.

The molecular structure of 2-(2-Hydroxyphenyl)propanal consists of a benzene ring substituted with a hydroxyl group at the 2-position, attached to a propanal moiety. This configuration imparts both aromaticity and reactivity, making it a versatile building block for more complex molecules. The presence of the aldehyde group (–CHO) at the end of the propanal chain enhances its utility in condensation reactions, such as the formation of Schiff bases, which are widely studied for their biological activities.

In recent years, 2-(2-Hydroxyphenyl)propanal has been explored in several cutting-edge research areas, particularly in medicinal chemistry and drug discovery. Its structural features suggest potential applications in the synthesis of bioactive compounds, including antioxidants, anti-inflammatory agents, and antimicrobial agents. The phenolic hydroxyl group can participate in hydrogen bonding interactions, while the aldehyde group serves as a reactive site for further functionalization.

One of the most compelling aspects of 2-(2-Hydroxyphenyl)propanal is its role as a precursor in the synthesis of more complex pharmacophores. For instance, researchers have utilized this compound to develop novel Schiff bases with enhanced biological properties. These Schiff bases have shown promise in preclinical studies as potential therapeutic agents for various diseases, including neurodegenerative disorders and cancer. The ability to modify the structure of 2-(2-Hydroxyphenyl)propanal allows chemists to fine-tune its pharmacological profile, making it an indispensable tool in drug development.

The synthesis of 2-(2-Hydroxyphenyl)propanal typically involves the reduction of corresponding ketones or oxidation of alcohols, with careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and oxidation reactions using transition metal catalysts, have been employed to optimize its production. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a computational chemistry perspective, 2-(2-Hydroxyphenyl)propanal has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding affinity and mechanism of action, which are crucial for designing more effective drugs. The integration of experimental data with computational predictions has allowed researchers to rationalize structure-activity relationships (SAR), guiding the development of next-generation therapeutics.

The pharmaceutical industry has also shown interest in 2-(2-Hydroxyphenyl)propanal due to its potential role in developing small-molecule drugs with improved pharmacokinetic properties. Its moderate lipophilicity and solubility make it an attractive candidate for oral administration, while its metabolic stability ensures prolonged activity in vivo. Furthermore, its ability to cross biological membranes enhances its bioavailability, making it suitable for systemic therapy.

Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for 2-(2-Hydroxyphenyl)propanal. Techniques such as biocatalysis and flow chemistry have been investigated to reduce environmental impact while maintaining high yields. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices, ensuring that the production of this compound is both efficient and eco-friendly.

The biological activity of 2-(2-Hydroxyphenyl)propanal has been further explored through in vitro and in vivo studies. Preliminary results suggest that it exhibits antioxidant properties by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Additionally, its anti-inflammatory effects have been observed in cellular models, indicating potential therapeutic benefits for chronic inflammatory diseases.

Future research directions for 2-(2-Hydroxyphenyl)propanal include exploring its role in drug delivery systems and nanotechnology-based therapies. By incorporating this compound into nanoparticles or liposomes, researchers aim to enhance drug targeting and delivery efficiency. Such innovations could revolutionize how therapeutic agents are administered, improving patient outcomes and reducing side effects.

In conclusion, 2-(Hydroxyphenyl)propanal (CAS No., 84810-44-6) is a multifaceted compound with significant potential in pharmaceutical research and development。 Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules， while its reactivity allows for diverse functionalization strategies。 Ongoing studies continue to uncover new applications， underscoring its importance as a cornerstone in modern medicinal chemistry。